9-(furan-2-yl)-4-(2-phenylethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound is a highly complex polycyclic system featuring a fused tetracyclic core with six nitrogen atoms, a furan-2-yl substituent at position 9, and a 2-phenylethyl group at position 2. Its structure combines heteroaromatic and aliphatic components, which may confer unique electronic and steric properties.
Properties
Molecular Formula |
C23H22N6O |
|---|---|
Molecular Weight |
398.5 g/mol |
IUPAC Name |
9-(furan-2-yl)-4-(2-phenylethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene |
InChI |
InChI=1S/C23H22N6O/c1-2-7-17(8-3-1)12-13-27-15-24-22-26-21(20-11-6-14-30-20)29-19-10-5-4-9-18(19)25-23(29)28(22)16-27/h1-11,14,21H,12-13,15-16H2,(H,24,26) |
InChI Key |
JUYVKYJTQJPUNC-UHFFFAOYSA-N |
Canonical SMILES |
C1N=C2NC(N3C4=CC=CC=C4N=C3N2CN1CCC5=CC=CC=C5)C6=CC=CO6 |
Origin of Product |
United States |
Biological Activity
Overview of the Compound
Chemical Structure : The compound is a complex nitrogen-containing heterocycle featuring both furan and phenylethyl moieties. Its structural complexity suggests potential interactions with various biological targets.
- Receptor Interactions : Compounds with similar structures often interact with neurotransmitter receptors, particularly those involved in pain modulation and mood regulation. For instance, furan derivatives have been shown to act on opioid receptors, which may lead to analgesic effects.
- Enzyme Inhibition : Many nitrogen-containing heterocycles exhibit inhibitory effects on enzymes such as phosphoinositide 3-kinases (PI3Ks). These enzymes are crucial in signaling pathways that regulate cell growth and survival, making them significant targets for cancer therapy.
- Antimicrobial Properties : Some furan derivatives have demonstrated antimicrobial activity against various pathogens. This is particularly relevant in the context of increasing antibiotic resistance.
Case Studies
- Pain Management : A study investigating furan-based compounds revealed their potential as analgesics through opioid receptor modulation. These findings suggest that the compound may have similar applications in pain relief.
- Cancer Research : Research has identified certain hexazatetracyclo compounds as promising candidates in cancer therapy due to their ability to inhibit PI3K pathways. This inhibition can lead to reduced tumor growth and increased apoptosis in cancer cells.
- Antimicrobial Studies : A series of experiments showed that furan derivatives possess varying degrees of antibacterial activity against Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial cell membranes or inhibition of essential metabolic pathways.
Data Table
| Property | Value/Description |
|---|---|
| Molecular Formula | C18H20N6O |
| Molecular Weight | 344.40 g/mol |
| Potential Targets | Opioid receptors, PI3K |
| Biological Activities | Analgesic, anticancer, antimicrobial |
| Known Side Effects | Potential for dependency (opioid-like) |
Pharmacological Studies
Recent pharmacological studies have focused on the structure-activity relationship (SAR) of similar compounds to optimize their efficacy and reduce side effects. For example:
- SAR Analysis : Modifications in the phenylethyl side chain can significantly enhance binding affinity to opioid receptors while minimizing adverse effects.
- In Vivo Studies : Animal models have shown promising results with compounds exhibiting both analgesic properties and reduced toxicity compared to traditional opioids.
Toxicological Considerations
While exploring the biological activity of the compound, it is essential to consider potential toxicological impacts:
- Neurotoxicity : Some derivatives have shown neurotoxic effects at high concentrations.
- Addiction Potential : Given its structural similarity to known opioids, careful evaluation is necessary to assess the risk of dependence.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues with Varying Substituents
- Compound 1: 9-(5-Bromofuran-2-yl)-12,14-dimethyl-17-phenyl-8-oxa-1,12,14-triazatetracyclo[8.7.0.0²,⁷.0¹¹,¹⁶]heptadeca-2,4,6,10,16-pentaene-13,15-dione Key Differences: Replaces the 2-phenylethyl group with a brominated furan and introduces ketone groups (13,15-dione). Implications: Bromination may improve stability in biological environments but reduce solubility compared to the parent compound.
Heteroatom Variations
- Compound 2: 4-(10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.0²,⁶.0¹¹,¹⁶]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)phenol Key Differences: Substitutes one nitrogen with sulfur (10-thia) and includes a phenolic group. Implications: Reduced nitrogen content may decrease π-π stacking interactions but improve redox activity due to sulfur’s electron-rich nature.
Ring System Complexity
- Compound 3: 8-Phenyl-16-thiapentacyclo[6.6.5.0¹,¹⁸.0²,⁷.0⁹,¹⁴]nonadeca-2,4,6,9,11,13,18-heptaene Key Differences: Incorporates a pentacyclic system with sulfur (16-thia) and lacks oxygen atoms. Implications: Greater rigidity may limit conformational flexibility, affecting binding to dynamic biological targets.
Functional Group Modifications
- Compound 4 : 12-(4-Methoxyphenyl)-10-phenyl-3,4,5,6,8,10-hexaazatricyclo[7.3.0.0²,⁶]dodeca-1(9),2,4,7,11-pentaene
- Key Differences : Features a methoxyphenyl group and a tricyclic core with six nitrogen atoms. The methoxy group enhances solubility via polar interactions but may sterically hinder packing in crystal lattices .
- Implications : Increased nitrogen density could enhance coordination with metal ions, relevant in catalysis.
Data Table: Comparative Analysis of Structural and Hypothesized Properties
| Compound | Molecular Formula | Molecular Weight | Key Substituents | Heteroatoms | Hypothesized Properties |
|---|---|---|---|---|---|
| Target Compound | C₂₃H₂₀N₆O | 396.45 g/mol | Furan-2-yl, 2-phenylethyl | 6N, 1O | Moderate solubility, π-π stacking capacity |
| Compound 1 (Brominated) | C₂₄H₁₈BrN₃O₃ | 476.33 g/mol | 5-Bromofuran-2-yl, dione | 3N, 2O | High reactivity, halogen bonding |
| Compound 2 (Thia) | C₁₈H₁₃N₄OS | 333.38 g/mol | Phenol, thia | 4N, 1S, 1O | Lipophilic, redox-active |
| Compound 3 (Pentacyclic) | C₂₃H₁₈S | 326.46 g/mol | Phenyl, thia | 1S | Thermally stable, rigid |
| Compound 4 (Methoxy) | C₂₀H₁₆N₆O | 356.38 g/mol | 4-Methoxyphenyl | 6N, 1O | Soluble, metal-coordination potential |
Research Findings and Implications
- Electronic Effects : The furan-2-yl group in the target compound likely contributes to electron-deficient aromatic systems, similar to brominated analogues, which could enhance charge-transfer interactions .
- Solubility Trends : Compounds with polar substituents (e.g., methoxy in Compound 4) show improved solubility, suggesting that the target compound’s 2-phenylethyl group may reduce aqueous solubility unless counterbalanced by formulation strategies.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
